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Introduction
Metalaxyl-M, the R-enantiomer of metalaxyl, is a systemic fungicide highly effective against

Oomycete pathogens, which are responsible for devastating plant diseases such as damping-

off and root rot caused by Pythium and Phytophthora, as well as downy mildews.[1][2][3] Its

systemic action allows it to be absorbed by the plant and translocated, protecting new growth.

[1][2] Metalaxyl-M functions by inhibiting ribosomal RNA synthesis within the target pathogens.

[1] These characteristics make it a valuable tool for researchers and scientists conducting

controlled greenhouse experiments to study plant-pathogen interactions and develop disease

management strategies.

This document provides detailed application notes and protocols for the preparation and use of

Metalaxyl-M formulations in a greenhouse research setting.

Data Presentation: Application Rates
The following tables summarize recommended application rates for Metalaxyl-M (also known

as Mefenoxam) for soil drench and foliar spray applications in greenhouse experiments. It is

crucial to note that optimal concentrations may vary depending on the plant species, pathogen,

and experimental conditions. Preliminary trials are recommended to determine the most

effective and non-phytotoxic application rate for your specific system.
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Table 1: Soil Drench Application Rates

Formulation
Concentration

Application
Rate per 100
Gallons

Approximate
Active
Ingredient (a.i.)
Concentration
(ppm)

Application
Volume

Target
Pathogens

Mefenoxam 2 AQ

(22.5% a.i.)
0.12 - 0.98 fl. oz. 2.1 - 17.2 ppm

Apply as a

drench to the soil

surface, ensuring

thorough

saturation of the

root zone.[4]

Pythium spp.,

Phytophthora

spp.[2][5]

Mefenoxam 1 fl. oz. 17.5 ppm

Apply as a

drench to the soil

surface.

Pythium spp.,

Phytophthora

spp.[6]

Metalaxyl-M +

Mancozeb

16+256 g to

20+320 g

200 ppm

(Metalaxyl-M)
100 ml per pot

Phytophthora

crown and root

rot[7]

Table 2: Foliar Spray Application Rates

Formulation
Concentration

Application
Rate per 100
Gallons

Approximate
Active
Ingredient (a.i.)
Concentration
(%)

Target
Pathogens

Notes

Mefenoxam 2 AQ

(22.5% a.i.)
0.49 – 0.98 fl. oz. 0.004 - 0.008%

Downy Mildew,

Phytophthora

spp.[4][5]

Spray foliage

thoroughly to the

point of runoff.

Metalaxyl-M Not specified 0.1% to 0.3% Oomycetes[1]

Ensure thorough

coverage of

foliage.[1]
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Experimental Protocols
Preparation of Metalaxyl-M Stock Solution
For precise and repeatable experiments, preparing a concentrated stock solution is

recommended. The following protocol is for preparing a 10 mM stock solution.

Materials:

Metalaxyl-M (analytical grade powder)

Dimethyl sulfoxide (DMSO)

Sterile, deionized water

Calibrated analytical balance

Volumetric flasks (various sizes)

Sterile pipette tips

Magnetic stirrer and stir bar

Fume hood

Procedure:

Calculate the required mass: The molecular weight of Metalaxyl-M is 279.33 g/mol . To

prepare a 10 mM stock solution, dissolve 2.7933 mg of Metalaxyl-M per 1 mL of solvent.

Dissolution: In a fume hood, accurately weigh the desired amount of Metalaxyl-M powder.

Dissolve the powder in a small volume of DMSO.[8] Metalaxyl-M is highly soluble in DMSO.

[8]

Dilution: Once fully dissolved, bring the solution to the final desired volume with sterile,

deionized water in a volumetric flask. For example, to make 100 mL of a 10 mM stock

solution, dissolve 279.33 mg of Metalaxyl-M in a small amount of DMSO, then add sterile

deionized water to a final volume of 100 mL.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b166274?utm_src=pdf-body
https://www.benchchem.com/product/b166274?utm_src=pdf-body
https://www.benchchem.com/product/b166274?utm_src=pdf-body
https://www.benchchem.com/product/b166274?utm_src=pdf-body
https://www.benchchem.com/product/b166274?utm_src=pdf-body
https://www.medchemexpress.com/metalaxyl.html
https://www.benchchem.com/product/b166274?utm_src=pdf-body
https://www.medchemexpress.com/metalaxyl.html
https://www.benchchem.com/product/b166274?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the stock solution in a sterile, clearly labeled container at -20°C for up to one

month or -80°C for up to six months.[8][9] Avoid repeated freeze-thaw cycles by aliquoting

the stock solution into smaller volumes.[8][9]

Table 3: Stock Solution Preparation Examples

Desired Concentration
Mass of Metalaxyl-M for 10
mL

Mass of Metalaxyl-M for
100 mL

1 mM 2.79 mg 27.93 mg

5 mM 13.97 mg 139.67 mg

10 mM 27.93 mg 279.33 mg

Protocol for Soil Drench Application
Objective: To apply a known concentration of Metalaxyl-M to the soil to control soil-borne

Oomycete pathogens.

Materials:

Prepared Metalaxyl-M working solution (diluted from stock)

Potted plants for treatment

Graduated cylinders or beakers

Watering can or beaker for application

Procedure:

Prepare the working solution: Dilute the Metalaxyl-M stock solution to the desired final

concentration using sterile deionized water. For example, to prepare 1 L of a 50 µM working

solution from a 10 mM stock solution, add 5 mL of the stock solution to 995 mL of sterile

deionized water.

Determine application volume: The volume of the drench solution should be sufficient to

moisten the entire soil volume in the pot without excessive leaching. This will depend on the
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pot size and soil moisture content. It is advisable to standardize the application volume

across all experimental units.

Application: Slowly and evenly pour the prepared working solution onto the soil surface of

each pot.

Control Group: Treat the control group with an equal volume of a mock solution (e.g., water

with the same concentration of DMSO as the treatment group).

Post-application care: Maintain normal greenhouse conditions. Avoid overwatering, which

can lead to leaching of the fungicide.

Protocol for Foliar Spray Application
Objective: To apply Metalaxyl-M to the plant foliage to control foliar Oomycete pathogens like

downy mildew.

Materials:

Prepared Metalaxyl-M working solution (diluted from stock)

Spray bottle or a research-grade sprayer with a fine nozzle

Plants for treatment

(Optional) A non-ionic surfactant to improve leaf coverage

Procedure:

Prepare the working solution: Dilute the Metalaxyl-M stock solution to the desired final

concentration. If using a surfactant, add it to the working solution according to the

manufacturer's recommendations.

Application: In a designated spray area or fume hood, spray the foliage of the plants until the

leaves are thoroughly wet, but not to the point of excessive runoff. Ensure both the upper

and lower leaf surfaces are covered.
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Control Group: Spray the control group with a mock solution (e.g., water with the same

concentration of DMSO and surfactant, if used, as the treatment group).

Drying: Allow the foliage to dry completely before moving the plants back to the main

greenhouse area to prevent drift to non-target plants.

Frequency: Repeat applications as needed based on the experimental design, typically at

14-21 day intervals.[10]

Safety Precautions
When handling and applying Metalaxyl-M, it is imperative to follow safety guidelines to

minimize exposure and environmental contamination.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a lab coat or protective clothing, and eye protection (goggles or face shield).

[6]

Ventilation: Prepare stock solutions and working solutions in a well-ventilated area or a fume

hood.[8]

Handling: Avoid contact with skin and eyes.[8] Do not eat, drink, or smoke when handling the

product.[8]

Disposal: Dispose of unused solutions and contaminated materials according to institutional

and local regulations for chemical waste.

Restricted Entry Interval (REI): Observe the specified REI after application. For many

formulations, this is 48 hours.[5]
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Caption: Workflow for Metalaxyl-M Soil Drench Application.

Preparation

Application

Post-Application

Prepare Stock
Solution (e.g., 10 mM)

Prepare Working
Solution (Dilution)

Dilute to
target concentration

Apply Foliar Spray
to Plants

Apply Mock Spray
to Control Plants

Allow Foliage
to Dry

Maintain in
Greenhouse

Observe for
Disease Symptoms Collect Data

Click to download full resolution via product page

Caption: Workflow for Metalaxyl-M Foliar Spray Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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